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Compound of Interest

Compound Name: Fensulfothion oxon

Cat. No.: B121163 Get Quote

An In-Depth Technical Guide to Fensulfothion
Oxon
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and biological

properties of Fensulfothion oxon, a significant metabolite of the organophosphate insecticide

Fensulfothion. This document details its chemical structure, physicochemical properties,

synthesis, and biological interactions, presenting data in a structured format for ease of

reference and comparison.

Chemical Identity and Structure
Fensulfothion oxon, an organophosphorus compound, is primarily known as a metabolite of

fenthion.[1] Its chemical structure is characterized by a central phosphorus atom double-

bonded to an oxygen atom, a key feature of "oxon" metabolites, which differentiates it from its

parent compound, Fensulfothion, which contains a thione (P=S) group. The phosphorus center

is also bonded to two ethoxy groups and a 4-(methylsulfinyl)phenyl ester group.

The IUPAC name for Fensulfothion oxon is diethyl (4-methylsulfinylphenyl) phosphate.[1][2]

[3] Its chemical formula is C11H17O5PS.[1][2][4][5]

Table 1: Physicochemical Properties of Fensulfothion Oxon
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Property Value Source

CAS Number 6552-21-2 [1][2][4]

Molecular Formula C11H17O5PS [1][2][4][5]

Molecular Weight 292.29 g/mol [1][2][4]

IUPAC Name
diethyl (4-methylsulfinylphenyl)

phosphate
[1][2][3]
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Synthesis and Metabolism
Fensulfothion oxon is formed in vivo and in the environment through the oxidative

desulfuration of its parent compound, Fensulfothion. This metabolic activation is a critical step,

as the oxon form is a more potent inhibitor of acetylcholinesterase.[6]

Diagram 1: Synthesis of Fensulfothion Oxon from Fensulfothion
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Caption: Oxidation of Fensulfothion to Fensulfothion oxon.

Experimental Protocols
The synthesis of Fensulfothion oxon is typically achieved through the oxidation of

Fensulfothion.[1]

Chemical Oxidation: This method involves the use of oxidizing agents such as hydrogen

peroxide or potassium permanganate under controlled laboratory conditions. The reaction

selectively converts the thione (P=S) group of Fensulfothion to the oxon (P=O) group.[1]

Biological Oxidation: Microbial systems capable of metabolizing Fensulfothion can also be

employed to produce Fensulfothion oxon.[1] This method is often used to study the

metabolic pathways of the parent compound.

Fensulfothion oxon is often analyzed as a residue in environmental and food samples. High-

performance liquid chromatography coupled with tandem mass spectrometry (HPLC-MS/MS)
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and ultra-performance liquid chromatography-tandem mass spectrometry (UPLC-MS/MS) are

common methods for its detection and quantification.[1]

Sample Preparation: Samples, such as baby food or herbal medicines, are first subjected to

an extraction process, typically using acetone.[1]

Cleanup: The extract is then cleaned up using solid-phase extraction (SPE) with columns like

Sep-Pak C18 and DSC-NH2 to remove interfering substances.[1]

Instrumentation: The cleaned extract is injected into an HPLC or UPLC system for

separation, followed by detection and quantification using a tandem mass spectrometer.[1]

Gas chromatography–tandem mass spectrometry (GC–MS/MS) is also utilized for the

analysis of pesticide residues in complex matrices like herbal medicines.[1]

Biological Activity and Mechanism of Action
The primary biological activity of Fensulfothion oxon is the inhibition of acetylcholinesterase

(AChE), an enzyme crucial for nerve function.[1] This inhibition is significantly more potent than

that of the parent Fensulfothion.[6]

The mechanism of action involves the phosphorylation of the serine hydroxyl group within the

catalytic triad of AChE.[1] This forms a stable, covalent bond between the phosphorus atom of

Fensulfothion oxon and the serine residue, rendering the enzyme inactive. The accumulation

of the neurotransmitter acetylcholine in synaptic clefts leads to overstimulation of the nervous

system, resulting in neurotoxicity.[1]

Diagram 2: Acetylcholinesterase Inhibition Pathway
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Caption: Inhibition of Acetylcholinesterase by Fensulfothion oxon.

Hydrolytic Detoxification
Hydrolysis is a key detoxification pathway for Fensulfothion oxon. The enzyme paraoxonase

1 (PON1) in serum can cleave the ester bonds of the oxon, leading to the formation of diethyl

phosphate and p-nitrophenol.[1] Genetic variants of human PON1 exhibit different catalytic

efficiencies, with the Q192 isoform hydrolyzing Fensulfothion oxon at a rate 3.2 times faster

than the R192 variant.[1] In aquatic organisms, carboxylesterases in the liver and gills also

contribute to hydrolytic detoxification, although at slower rates.[1]
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Table 2: Comparative Hydrolysis Rates of Fensulfothion Oxon

Enzyme/Organism Hydrolysis Rate Fold Difference Source

Human PON1 (Q192

isoform)
- 3.2x faster than R192 [1]

Human PON1 (R192

isoform)
- - [1]

Aquatic Organism

Carboxylesterases

2–5 pmol/min/mg

protein
- [1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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